Cas no 2171911-62-7 (1-(2-cyclopropyl-2-hydroxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-cyclopropyl-2-hydroxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171911-62-7
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 5974183
• PubChem ID: 165590902
• Update Time: 2025-10-29

1-(2-cyclopropyl-2-hydroxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropyl-2-hydroxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1593767
• 2171911-62-7

• Inchi： 1S/C10H16N4O3/c1-17-5-7-9(10(11)16)12-13-14(7)4-8(15)6-2-3-6/h6,8,15H,2-5H2,1H3,(H2,11,16)
• InChI Key： XMFLNNJJNFTVIZ-UHFFFAOYSA-N
• SMILES： OC(CN1C(COC)=C(C(N)=O)N=N1)C1CC1

Computed Properties

• Exact Mass: 240.12224039g/mol
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 103Ų

Additional information on 1-(2-cyclopropyl-2-hydroxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(2-cyclopropyl-2-hydroxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171911-62-7)

The compound 1-(2-cyclopropyl-2-hydroxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171911-62-7) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a cyclopropyl ring, a hydroxyethyl moiety, and a methoxymethyl-substituted triazole core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for novel triazole derivatives has surged, driven by their versatility in drug design and chemical synthesis. The 1,2,3-triazole ring, a key component of this compound, is known for its stability and ability to form hydrogen bonds, making it a valuable building block in pharmaceutical intermediates. The presence of the carboxamide group further enhances its potential as a protease inhibitor or enzyme modulator, topics frequently searched by professionals in the field.

The cyclopropyl moiety in 1-(2-cyclopropyl-2-hydroxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is another critical feature, as it often contributes to improved metabolic stability and binding affinity in drug molecules. This aligns with current trends in fragment-based drug discovery, where small, rigid rings like cyclopropane are used to optimize pharmacokinetic properties. Such insights are highly relevant to researchers exploring structure-activity relationships (SAR).

From a synthetic perspective, the preparation of CAS No. 2171911-62-7 involves advanced organic synthesis techniques, including click chemistry for triazole formation and protective group strategies for the hydroxyethyl functionality. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's complexity and the growing interest in efficient synthetic routes for triazole-carboxamide derivatives.

Beyond its chemical properties, 1-(2-cyclopropyl-2-hydroxyethyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide has potential applications in bioconjugation and probe development, areas that are gaining traction in chemical biology. Its methoxymethyl group, for instance, could be leveraged for site-specific modifications in biomolecular engineering, a topic frequently queried in scientific databases.

In summary, CAS No. 2171911-62-7 represents a fascinating example of modern heterocyclic chemistry, with broad implications for drug development and material science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of targeted therapeutics and high-throughput screening. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical research.